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Compound of Interest

1,3-Dibromo-2,4-
Compound Name: ,
dimethoxybenzene

Cat. No.: B1354283

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety data, handling
procedures, and plausible experimental protocols related to 1,3-Dibromo-2,4-
dimethoxybenzene (CAS No. 185342-88-5). The information is intended to support
researchers, scientists, and professionals in drug development in the safe handling and
application of this compound. Due to a lack of extensive toxicological studies, caution is
advised, and all handling should be performed in a controlled laboratory setting by trained
personnel.

Chemical Identification and Properties

A summary of the key identifiers for 1,3-Dibromo-2,4-dimethoxybenzene is provided below.
Currently, detailed quantitative physical and chemical properties are not well-documented in
publicly available literature.
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Identifier

Value

Chemical Name

1,3-Dibromo-2,4-dimethoxybenzene

CAS Number

185342-88-5[1]

Molecular Formula

CsHsBr202[2][3]

Molecular Weight

295.96 g/mol [3]

Synonyms

1,3-dibromo-2,4-dimethoxy-benzene

Hazard Identification and Classification

Safety data sheets indicate that 1,3-Dibromo-2,4-dimethoxybenzene is classified as a

hazardous substance. The GHS hazard classifications are summarized in the table below.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity, 3 H335: May cause respiratory

Single Exposure

irritation

Signal Word: Warning

Hazard Pictograms:

e GHSO07 (Exclamation Mark)

Precautionary Statements:

A comprehensive list of precautionary statements is provided to ensure safe handling.
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Code Statement

Avoid breathing
P261 .

dust/fume/gas/mist/vapors/spray.
P264 Wash hands thoroughly after handling.

Do not eat, drink or smoke when using this
P270

product.
pP271 Use only outdoors or in a well-ventilated area.
5280 Wear protective gloves/protective clothing/eye

protection/face protection.

IF SWALLOWED: Call a POISON CENTER or
P301+P312 o

doctor/physician if you feel unwell.

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.

IF INHALED: Remove person to fresh air and
P304+P340 )

keep comfortable for breathing.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.
312 Call a POISON CENTER or doctor/physician if

you feel unwell.
P330 Rinse mouth.

If skin irritation occurs: Get medical
P332+P313 ) )

advice/attention.

If eye irritation persists: Get medical
P337+P313 i )

advice/attention.
P362 Take off contaminated clothing and wash before

reuse.

Store in a well-ventilated place. Keep container
P403+P233

tightly closed.
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P405 Store locked up.

- Dispose of contents/container to an approved
waste disposal plant.

Handling, Storage, and First Aid

Handling:

o Handle in a well-ventilated place.[1]

o Wear suitable protective clothing, including gloves and eye/face protection.[1]
e Avoid contact with skin and eyes.[1]

¢ Avoid the formation of dust and aerosols.[1]

e Use non-sparking tools.[1]

e Prevent fire caused by electrostatic discharge steam.[1]

Storage:

» Store the container tightly closed in a dry, cool, and well-ventilated place.[1]

o Store apart from foodstuff containers or incompatible materials.[1]

First Aid Measures:

« If Swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.

 If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.
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 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Experimental Protocols

Detailed experimental data for the synthesis and analysis of 1,3-Dibromo-2,4-
dimethoxybenzene are not readily available. The following protocols are based on general
and established methodologies for similar compounds and should be adapted and optimized as
necessary.

Plausible Synthesis via Bromination of 1,3-
Dimethoxybenzene

A potential synthetic route to 1,3-Dibromo-2,4-dimethoxybenzene is the direct bromination of
1,3-dimethoxybenzene. The following workflow outlines the general steps.
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Caption: Plausible synthesis workflow for 1,3-Dibromo-2,4-dimethoxybenzene.

Purification Protocol

The crude product from the synthesis would likely require purification, for which column
chromatography is a standard method.
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Caption: General purification workflow via column chromatography.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1354283?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Structural Characterization

Confirmation of the structure of the synthesized product would be essential. The logical flow for
characterization is outlined below.

Structural Characterization Logic

FTIR Spectroscopy ~ )-————=———=——====—=—-
Functional Groups
Purified ® Molecular Weight Mass Spectrometry o
_p/ (e.g., GC-MS or LC-MS)
Primary Structure
NMR Spectroscopy
(*H and 13C)

Click to download full resolution via product page

Caption: Logical workflow for the structural characterization of the product.

Emergency Procedures

In case of a spill or release, the following measures should be taken.
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Spill Response Workflow
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Caption: General workflow for responding to a chemical spill.
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Disclaimer: This guide is intended for informational purposes only and is based on currently
available data, which is limited. It is not a substitute for a comprehensive Safety Data Sheet
(SDS) provided by the supplier. Users should always consult the specific SDS for the material
they are handling and conduct a thorough risk assessment before use. All laboratory work
should be conducted in accordance with established safety protocols and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2,4-dimethoxybenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1354283#1-3-dibromo-2-4-dimethoxybenzene-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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